Cas no 2034452-65-6 (1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea)

• Product Name: 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea
• CAS No: 2034452-65-6
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 5351454
• Update Time: 2025-07-23

1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-3-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)urea
• 1-(2-methoxyphenyl)-3-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]urea
• 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea

• Inchi： 1S/C17H18N4O2S/c1-23-16-5-3-2-4-15(16)19-17(22)18-8-10-21-9-6-14(20-21)13-7-11-24-12-13/h2-7,9,11-12H,8,10H2,1H3,(H2,18,19,22)
• InChI Key： VBQBUSMTJGZWHR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CN(CCNC(NC2C=CC=CC=2OC)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 412
• XLogP3: 2.2
• Topological Polar Surface Area: 96.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea

Introduction to 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea (CAS No. 2034452-65-6)

1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea, identified by its CAS number 2034452-65-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple pharmacophoric moieties, including a 2-methoxyphenyl group and a pyrazole ring system, suggests that this compound may exhibit diverse biological activities. In recent years, there has been growing interest in the exploration of such multifunctional scaffolds for their ability to interact with multiple targets, thereby offering advantages in the development of novel therapeutic agents.

The structural motif of 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea incorporates several key pharmacological features. The thiophen-3-yl group is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of bioactive molecules. Similarly, the pyrazole ring is a common pharmacophore found in numerous pharmacologically active compounds, including antiviral, anti-inflammatory, and anticancer agents. The urea moiety further enhances the compound's potential by providing a site for hydrogen bonding interactions, which are crucial for binding to biological targets.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea have been the subject of several studies aimed at elucidating its biological properties. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. These computational studies have highlighted the potential of 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea as a lead compound for further optimization towards therapeutic applications.

The synthesis of 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea involves a multi-step process that requires careful selection of reagents and reaction conditions. The introduction of the thiophen-3-yl group into the pyrazole ring is a critical step in the synthesis, as it imparts specific electronic and steric properties to the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation with high efficiency and selectivity. The subsequent functionalization of the urea moiety further refines the molecular structure, enhancing its potential bioactivity.

Evaluation of the biological activity of 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}urea has revealed promising results in several in vitro assays. Studies have demonstrated its interaction with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Additionally, preliminary cell-based assays have shown that this compound exhibits inhibitory effects on certain cancer cell lines, suggesting its potential as an anticancer agent. These findings underscore the importance of continued investigation into the pharmacological properties of 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-y)]ethyl}urea.

The development of novel therapeutic agents relies heavily on understanding the structure-property relationships that govern biological activity. In this regard, 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-3-y)]ethyl}urea serves as an excellent model for studying these relationships. By systematically modifying its structural features, researchers can gain insights into how different pharmacophoric groups contribute to overall bioactivity. This information can then be used to design more potent and selective drug candidates.

The role of computational methods in drug discovery cannot be overstated. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding the interactions between 1-(2-methoxyphenyl)-3-{2-[3-(thiophen-y)]ethyl}urea and its biological targets. These methods provide detailed insights into the binding mechanisms and energetics involved in these interactions, which are essential for rational drug design.

In conclusion, 1-(2-methoxyphenyl)-3-{2-[thiophen-])H-pyrazol-y^-y^l]ethyl}]urea (CAS No.203445-65-) is a compound with significant potential in pharmaceutical research. Its complex structure and diverse pharmacophoric features make it an attractive candidate for further investigation into drug discovery and development.